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Compound of Interest

Compound Name: Disodium glutarate

Cat. No.: B076919

The Chemical Identity and Database
Significance of Disodium Glutarate

A comprehensive technical guide for researchers, scientists, and drug development
professionals on the properties, synthesis, analysis, and applications of Disodium Glutarate,
CAS Number 13521-83-0.

Disodium glutarate, identified by the Chemical Abstracts Service (CAS) number 13521-83-0,
is the sodium salt of the dicarboxylic acid, glutaric acid.[1][2][3][4] This compound holds a
significant position in various chemical databases due to its diverse applications across the
food industry, pharmaceuticals, and biochemical research. Its high water solubility and specific
chemical properties make it a valuable ingredient in a multitude of formulations and a key
subject of study in metabolic and proteomic research.[1] This guide provides an in-depth
overview of disodium glutarate, including its chemical properties, detailed experimental
protocols for its synthesis and analysis, and its role in biological pathways and experimental
workflows.

Core Chemical and Physical Properties

Disodium glutarate is a white to off-white crystalline solid that is highly soluble in water.[2][5]
Its chemical and physical properties are summarized in the table below, providing a clear
reference for laboratory and industrial applications.
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Property Value Reference
CAS Number 13521-83-0 [112][3114]
Molecular Formula CsHeNaz0a4 [1][2]
Molecular Weight 176.08 g/mol [11[2]
IUPAC Name disodium;pentanedioate [1]
Glutaric acid disodium salt,
Synonyms ] [2][3]14]
Sodium glutarate
White to almost white
Appearance [21[3]
powder/crystal
Purity >99.0% (by Titration) [2][3]
Solubility Highly soluble in water [1]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place

[2]14]

Significance and Applications in Chemical
Databases and Research

The importance of disodium glutarate is documented across numerous chemical databases,

reflecting its wide-ranging utility:

e Food Industry: It is utilized as a flavor enhancer and acidity regulator, contributing to the

umami taste profile in various food products.[1]

e Pharmaceuticals: In drug formulations, it serves as an excipient, aiding in the solubility and

stability of active pharmaceutical ingredients.[1]

o Biochemical Research: Due to its pH-stabilizing properties, it is employed as a buffer

component in biochemical assays.[1][6] It also acts as a chaotropic agent, disrupting non-

covalent interactions to unfold proteins for analysis in proteomics research.[1]

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://www.researchgate.net/figure/Schematic-representation-of-the-metabolic-pathway-for-glutarate-production-flux_fig1_351466795
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.pharmtech.com/view/hplc-method-development-and-validation-pharmaceutical-analysis
https://science.uct.ac.za/sites/default/files/media/documents/science_uct_ac_za/232/SOP%20Crystallization%20SRJ.pdf
https://www.researchgate.net/figure/Schematic-representation-of-the-metabolic-pathway-for-glutarate-production-flux_fig1_351466795
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.researchgate.net/figure/Schematic-representation-of-the-metabolic-pathway-for-glutarate-production-flux_fig1_351466795
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.researchgate.net/figure/Schematic-representation-of-the-metabolic-pathway-for-glutarate-production-flux_fig1_351466795
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.pharmtech.com/view/hplc-method-development-and-validation-pharmaceutical-analysis
https://science.uct.ac.za/sites/default/files/media/documents/science_uct_ac_za/232/SOP%20Crystallization%20SRJ.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.pharmtech.com/view/hplc-method-development-and-validation-pharmaceutical-analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.pharmtech.com/view/hplc-method-development-and-validation-pharmaceutical-analysis
https://www.researchgate.net/figure/Schematic-representation-of-the-metabolic-pathway-for-glutarate-production-flux_fig1_351466795
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://science.uct.ac.za/sites/default/files/media/documents/science_uct_ac_za/232/SOP%20Crystallization%20SRJ.pdf
https://www.benchchem.com/product/b076919?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-representation-of-the-metabolic-pathway-for-glutarate-production-flux_fig1_351466795
https://www.researchgate.net/figure/Schematic-representation-of-the-metabolic-pathway-for-glutarate-production-flux_fig1_351466795
https://www.researchgate.net/figure/Schematic-representation-of-the-metabolic-pathway-for-glutarate-production-flux_fig1_351466795
https://www.researchgate.net/figure/Experimental-workflow-of-sample-processing-according-to-the-single-pot_fig1_360863902
https://www.researchgate.net/figure/Schematic-representation-of-the-metabolic-pathway-for-glutarate-production-flux_fig1_351466795
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Cosmetics and Personal Care: It functions as a buffering and chelating agent in skincare and
cleaning products, maintaining pH stability and enhancing cleaning efficiency.[5]

« Industrial Applications: Disodium glutarate serves as a monomer for the synthesis of
biodegradable polyesters and polyamides.[6]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of disodium glutarate are
crucial for its effective application in research and development.

Synthesis of Disodium Glutarate by Neutralization

The most common and straightforward method for synthesizing disodium glutarate is through
the neutralization of glutaric acid with sodium hydroxide.[1]

Materials:

e Glutaric acid (CsHsOa)

e Sodium hydroxide (NaOH)
» Deionized water

« Ethanol

o Magnetic stirrer and stir bar
e Heating mantle or hot plate
e pH meter or pH indicator strips
e Reaction flask

e Burette

o Crystallization dish

Procedure:
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Dissolution of Glutaric Acid: In a reaction flask, dissolve a known quantity of glutaric acid in a
minimal amount of deionized water with stirring. Gentle heating may be applied to facilitate
dissolution.

Preparation of Sodium Hydroxide Solution: Prepare a standardized solution of sodium
hydroxide in deionized water. The molar ratio of glutaric acid to sodium hydroxide should be
1:2 for complete neutralization.[1]

Neutralization: Slowly add the sodium hydroxide solution to the glutaric acid solution from a
burette while continuously monitoring the pH. Maintain the temperature of the reaction
mixture as needed. The endpoint of the neutralization is reached when the pH of the solution
becomes neutral (pH ~7.0).

Concentration: Once neutralization is complete, the resulting solution of disodium glutarate
can be concentrated by evaporating a portion of the water under reduced pressure or gentle
heating.

Crystallization: Allow the concentrated solution to cool slowly to room temperature, followed
by further cooling in an ice bath to induce crystallization.

Isolation and Drying: Collect the formed crystals by vacuum filtration and wash them with a
small amount of cold ethanol to remove any remaining impurities. Dry the purified disodium
glutarate crystals in a desiccator or a vacuum oven at a low temperature.

Purification by Recrystallization

For higher purity, the synthesized disodium glutarate can be further purified by

recrystallization.

Materials:

Crude disodium glutarate

Deionized water

Ethanol

Erlenmeyer flasks
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e Heating source

e Buchner funnel and filter paper
e Vacuum flask

Procedure:

 Dissolution: In an Erlenmeyer flask, dissolve the crude disodium glutarate in a minimum
amount of hot deionized water.

e Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot filtration to
remove them.

e Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room
temperature. The slow cooling promotes the formation of larger, purer crystals. Further
cooling in an ice bath can maximize the yield.

o Crystal Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel.

e Washing: Wash the crystals with a small amount of cold ethanol to remove any soluble
impurities adhering to the crystal surface.

» Drying: Dry the purified crystals to a constant weight.

HPLC Analysis of Disodium Glutarate

High-Performance Liquid Chromatography (HPLC) is a common technique for assessing the
purity of disodium glutarate and quantifying it in various matrices.

Instrumentation:

e HPLC system with a UV detector

» Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 um particle size)
Reagents:

o Acetonitrile (HPLC grade)
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o Water (HPLC grade)
e Phosphoric acid or a suitable buffer for pH adjustment
Chromatographic Conditions (Example):

» Mobile Phase: A gradient of an aqueous buffer (e.g., 20 mM phosphate buffer, pH adjusted to
2.5 with phosphoric acid) and acetonitrile.

e Flow Rate: 1.0 mL/min
« Injection Volume: 10 pL
e Column Temperature: 30 °C

o Detection Wavelength: 210 nm (as carboxyl groups have some UV absorbance around this
wavelength).[6]

Procedure:

o Standard Preparation: Prepare a stock solution of high-purity disodium glutarate in
deionized water. From this stock, prepare a series of calibration standards of known
concentrations.

o Sample Preparation: Dissolve the disodium glutarate sample in deionized water to a
concentration within the calibration range. Filter the sample through a 0.45 um syringe filter
before injection.

e Analysis: Inject the standards and samples onto the HPLC system.

o Quantification: Create a calibration curve by plotting the peak area of the standards against
their concentration. Determine the concentration of disodium glutarate in the sample by
interpolating its peak area from the calibration curve.

Visualizing Workflows and Pathways

Diagrams are essential for understanding the logical flow of experimental procedures and the
complex interactions within biological pathways.
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Synthesis and Purification Workflow

The following diagram illustrates the workflow for the synthesis and purification of disodium
glutarate.
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Workflow for Disodium Glutarate Synthesis and Purification.
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Role in Proteomics: An Experimental Workflow

Disodium glutarate's function as a chaotropic agent is pivotal in proteomics for protein
solubilization and denaturation prior to analysis.

Sample Preparation Analysis
q q q Solubilization & Denaturation Enzymatic Digestion Peptide Separation Mass Spectrometry q N
G:ell LyslHProteln Extraction (with Disodium Glutarate) (e.g., Trypsin) (e.g., LC) (MSIMS) Data Analysis & Protein ID

Click to download full resolution via product page

Experimental workflow in proteomics using disodium glutarate.

Glutarate Metabolism Pathway

Glutarate is an intermediate in the metabolism of amino acids such as lysine and tryptophan.
The following diagram provides a simplified overview of a metabolic pathway involving

glutarate.
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Simplified metabolic pathway involving glutarate intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Disodium glutarate CAS number and its significance in
chemical databases.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076919#disodium-glutarate-cas-number-and-its-
significance-in-chemical-databases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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